Cas no 52161-80-5 (2-Amino-4-phenoxybutanoic Acid)

• Product Name: 2-Amino-4-phenoxybutanoic Acid
• CAS No: 52161-80-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD10008601
• CID: 1579827
• PubChem ID: 13100128
• Update Time: 2025-11-05

2-Amino-4-phenoxybutanoic Acid Chemical and Physical Properties

Names and Identifiers

• O-phenyl-L-homoserine
• EN300-203765
• AKOS010943074
• O-Phenylhomoserine
• 52161-80-5
• OZTJTXTWPFGIHY-UHFFFAOYSA-N
• F80244
• 2-amino-4-phenoxy-butanoic acid
• MFCD10008601
• CCA16180
• DL-Homoserine, O-phenyl-
• CS-0344567
• SCHEMBL5082950
• O-Phenyl-DL-homoserine
• SY327188
• 2-AMINO-4-PHENOXYBUTANOIC ACID
• O-Phenyl-D-homoserine
• 2-Amino-4-phenoxybutanoicAcid
• CCA16182
• MFCD20644159
• SY327190
• 2-Amino-4-phenoxybutanoic Acid

• MDL： MFCD10008601
• Inchi： 1S/C10H13NO3/c11-9(10(12)13)6-7-14-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
• InChI Key： OZTJTXTWPFGIHY-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-phenoxybutanoic Acid

2-Amino-4-phenoxybutanoic Acid: A Comprehensive Overview

2-Amino-4-phenoxybutanoic Acid (CAS No. 52161-80-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as 4-phenoxy-2-amino butanoic acid, is characterized by its unique structure, which combines an amino group and a phenoxy group attached to a butanoic acid backbone. The compound has been the subject of extensive research due to its potential applications in drug development, polymer synthesis, and as a building block for advanced materials.

The molecular formula of 2-Amino-4-phenoxybutanoic Acid is C₁₁H₁₃NO₃, with a molecular weight of 209.23 g/mol. Its structure consists of a four-carbon chain (butanoic acid) with an amino group (-NH₂) at the second carbon and a phenoxy group (-O-C₆H₅) at the fourth carbon. This arrangement imparts the compound with both acidic and basic properties, making it versatile for various chemical reactions. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and dichloromethane.

Recent studies have highlighted the potential of 2-Amino-4-phenoxybutanoic Acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for peptide synthesis, where its amino and carboxylic acid groups can be utilized to form amide bonds with other amino acids or peptide chains. This makes it an ideal candidate for constructing bioactive molecules with tailored pharmacokinetic properties. Additionally, the phenoxy group in the molecule introduces aromaticity, which can enhance the compound's stability and bioavailability when incorporated into drug candidates.

In the realm of materials science, 2-Amino-4-phenoxybutanoic Acid has been investigated for its ability to participate in polymerization reactions. Its functional groups allow it to act as a monomer in the synthesis of polyamides and polyesters, which are widely used in industries ranging from textiles to electronics. Recent advancements in polymer chemistry have demonstrated that polymers derived from this compound exhibit improved mechanical strength and thermal stability compared to traditional polymers. These properties make them suitable for high-performance applications such as aerospace components and biomedical devices.

Another area of active research involving 2-Amino-4-phenoxybutanoic Acid is its application in bioconjugation chemistry. The compound's functional groups enable it to serve as a linker or cross-linker in the synthesis of bioconjugates, which are used in drug delivery systems, diagnostics, and biosensors. For instance, researchers have successfully utilized this compound to create biocompatible polymers that can encapsulate therapeutic agents, enhancing their targeting efficiency and reducing side effects.

The synthesis of 2-Amino-4-phenoxybutanoic Acid typically involves multi-step organic reactions. One common approach involves the alkylation of phenol derivatives with amino-containing intermediates followed by oxidation or reduction steps to introduce the carboxylic acid functionality. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly, reducing production costs and minimizing waste generation.

In terms of toxicity and environmental impact, studies have shown that 2-Amino-4-phenoxybutanoic Acid exhibits low acute toxicity when administered orally or through dermal exposure. However, prolonged exposure or high doses may lead to hepatotoxicity or nephrotoxicity in experimental animals. Regulatory agencies have recommended strict handling guidelines to minimize occupational exposure during manufacturing processes.

From an environmental perspective, the compound demonstrates moderate biodegradability under aerobic conditions but persists longer under anaerobic conditions. Efforts are ongoing to develop eco-friendly degradation pathways or recycling methods to mitigate its environmental footprint.

In conclusion, 2-Amino-4-phenoxybutanoic Acid (CAS No. 52161-80-5) is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical structure endows it with versatile functional properties that make it invaluable for drug development, polymer synthesis, and bioconjugation chemistry. As research continues to uncover new insights into its potential uses and optimizations, this compound is poised to play an increasingly important role in advancing modern science and technology.